Cas no 1596360-12-1 (5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile)
5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile
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- Inchi: 1S/C6H5BrN4/c1-9-6-4(7)3-10-5(2-8)11-6/h3H,1H3,(H,9,10,11)
- InChI Key: SDYBRJQYRANDKZ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C#N)N=C1NC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 175
- XLogP3: 1.3
- Topological Polar Surface Area: 61.6
5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506883-1g |
5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile |
1596360-12-1 | 97% | 1g |
$489 | 2023-02-02 | |
| Alichem | A089006519-1g |
5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile |
1596360-12-1 | 95% | 1g |
505.00 USD | 2021-06-01 |
5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile
Recent Advances in the Study of 5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile (CAS: 1596360-12-1)
5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile (CAS: 1596360-12-1) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.
One of the most notable aspects of 5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile is its structural versatility, which allows for modifications that can enhance its binding affinity to specific biological targets. Recent research has demonstrated its utility in the synthesis of novel kinase inhibitors, where it serves as a scaffold for the development of compounds with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the design of inhibitors targeting the epidermal growth factor receptor (EGFR), a key player in cancer progression.
In addition to its role in kinase inhibitor development, 5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile has also been investigated for its potential in other therapeutic areas. A recent preprint on bioRxiv highlighted its use in the synthesis of antiviral agents, particularly against RNA viruses. The study revealed that derivatives of this compound exhibited promising activity against SARS-CoV-2, suggesting its potential as a starting point for the development of broad-spectrum antiviral drugs. These findings underscore the compound's versatility and its relevance in addressing current global health challenges.
The synthesis and characterization of 5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile have also been the subject of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its application in medicinal chemistry. Furthermore, computational modeling has been used to predict its interactions with biological targets, aiding in the rational design of more effective derivatives.
Despite the promising results, challenges remain in the optimization of 5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed to fully realize its clinical potential. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.
In conclusion, 5-Bromo-4-(methylamino)pyrimidine-2-carbonitrile (CAS: 1596360-12-1) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and antiviral drug development. Recent studies have expanded our understanding of its chemical and biological properties, paving the way for its use in the design of next-generation therapeutics. As research in this area continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.
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